Cas no 70336-01-5 (Imidazo[1,5-a]pyrazine-1,3(2H,5H)-dione, tetrahydro-7-methyl- (9CI))

Imidazo[1,5-a]pyrazine-1,3(2H,5H)-dione, tetrahydro-7-methyl- (9CI) structure
70336-01-5 structure
Product Name:Imidazo[1,5-a]pyrazine-1,3(2H,5H)-dione, tetrahydro-7-methyl- (9CI)
CAS No:70336-01-5
MF:C7H11N3O2
MW:169.181141138077
CID:975002
PubChem ID:12558527
Update Time:2025-04-19

Imidazo[1,5-a]pyrazine-1,3(2H,5H)-dione, tetrahydro-7-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,5-a]pyrazine-1,3(2H,5H)-dione, tetrahydro-7-methyl- (9CI)
    • 7-methyl-5,6,8,8a-tetrahydroimidazo[1,5-a]pyrazine-1,3-dione
    • 7-METHYLTETRAHYDROIMIDAZO[1,5-A]PYRAZINE-1,3(2H,5H)-DIONE
    • SCHEMBL10280080
    • 70336-01-5
    • imidazo[1,5-a]pyrazine-1,3(2h,5h)-dione,tetrahydro-7-methyl-
    • DTXSID30502507
    • Inchi: 1S/C7H11N3O2/c1-9-2-3-10-5(4-9)6(11)8-7(10)12/h5H,2-4H2,1H3,(H,8,11,12)
    • InChI Key: NNXQYAWCIPUSQN-UHFFFAOYSA-N
    • SMILES: O=C1C2CN(C)CCN2C(N1)=O

Computed Properties

  • Exact Mass: 169.085126602g/mol
  • Monoisotopic Mass: 169.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 52.6Ų

Imidazo[1,5-a]pyrazine-1,3(2H,5H)-dione, tetrahydro-7-methyl- (9CI) Related Literature

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